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Compound of Interest

1-Hexyl-3-methylimidazolium
Compound Name:
chloride

Cat. No.: B070133

An In-depth Technical Guide on the Density and Viscosity of 1-Hexyl-3-methylimidazolium
chloride

Introduction

1-Hexyl-3-methylimidazolium chloride, abbreviated as [HMIM]CI or [Cemim]Cl, is an ionic
liquid (IL) that has garnered significant interest in various fields, including organic synthesis,
pharmaceuticals, and electrochemistry.[1] As a "green solvent," its low vapor pressure and high
thermal stability make it an attractive alternative to traditional volatile organic compounds.[2]
Understanding its fundamental physicochemical properties, such as density and viscosity, is
crucial for its application and process design. This guide provides a comprehensive overview of
the density and viscosity of [HMIM]CI, detailing experimental data, measurement protocols, and
the synthesis of the compound.

Synthesis of 1-Hexyl-3-methylimidazolium chloride

The most common method for synthesizing [HMIM]CI is through a nucleophilic substitution
reaction (quaternization) of 1-methylimidazole with 1-chlorohexane.[3][4] The reaction involves
the lone pair of electrons on one of the nitrogen atoms in the imidazole ring attacking the
electrophilic carbon atom of 1-chlorohexane, which bears the chlorine atom. This process
forms the 1-hexyl-3-methylimidazolium cation and the chloride anion. To ensure a pure product,
it is recommended to use carefully distilled starting materials and to perform the reaction under
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an inert atmosphere.[3] Higher reaction temperatures can accelerate the process but may lead
to a colored product, complicating purification.[3]
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Caption: Synthesis pathway of 1-hexyl-3-methylimidazolium chloride.

Density of 1-Hexyl-3-methylimidazolium chloride

The density of ionic liquids is a key parameter for engineering calculations, such as fluid
dynamics and reactor design. The density of [HMIM]CI has been measured across a range of
temperatures and pressures. Generally, like most liquids, its density decreases linearly with an
increase in temperature.[5]

Data Summary

The following table summarizes the available density data for [HMIM]CI from various sources.
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Temperature

Temperature

Pressure

Density

°C) K (MPa) (glem?) Reference
26 299.15 Atmospheric 1.04 [6]
N/A N/A Atmospheric 1.05 [7]
20 - 80 293 - 353 <20 Data reported [8]
39-179 312 - 452 <200 Data reported 9]

Experimental Protocol: Density Measurement

The density of [HMIM]CI is typically measured using a vibrating tube densimeter.[8][10] This
instrument operates based on the principle that the natural frequency of a vibrating U-shaped
tube changes with the mass of the fluid it contains.

Methodology:

o Calibration: The instrument is first calibrated using substances with well-known densities,
such as dry air and deionized water, at various temperatures.

o Sample Injection: The [HMIM]CI sample is injected into the thermostated U-tube, ensuring no
air bubbles are present.

o Measurement: The instrument measures the oscillation period of the tube filled with the
sample.

o Calculation: The density is then calculated from the oscillation period using the calibration
constants.

» Temperature and Pressure Control: Measurements are often performed over a range of
temperatures, controlled by a Peltier thermostat, and can also be conducted at elevated
pressures.[8][9]

For highly viscous ionic liquids, corrections to the raw data may be necessary to account for the
damping effect of the sample on the tube's vibration.[11]
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Viscosity of 1-Hexyl-3-methylimidazolium chloride

Viscosity is a critical property that influences mass transfer rates and fluid handling. lonic
liquids, including [HMIM]CI, are known for their relatively high viscosity compared to molecular
solvents. The viscosity of [HMIM]CI is highly dependent on temperature, decreasing sharply as
the temperature rises.[2][12]

Data Summary

The following table presents a summary of viscosity data for [HMIM]CI.

Temperatur  Temperatur Viscosity Viscosity
Pressure Reference

e (°C) e (K) (cP) (Pa-s)

35 308.15 Atmospheric 3302 3.302 [6]

80 353.15 Atmospheric N/A 0.293 [2]

100 373.15 Atmospheric N/A 0.087 [2]

120 393.15 Atmospheric N/A 0.043 [2]

303.15 - _
30- 100 373.15 Atmospheric Data reported  Data reported  [9]

Note: 1 cP = 0.001 Pa-s

Experimental Protocol: Viscosity Measurement

Several types of viscometers are used to measure the viscosity of ionic liquids, including
capillary viscometers and rotational viscometers.

Methodology (Stabinger Viscometer):[9]

e Principle: This type of viscometer is a modification of a Couette rotational viscometer. It
measures both the dynamic viscosity and the density of the sample simultaneously.

o Sample Loading: A small volume of the [HMIM]CI sample is introduced into the measurement
cell.
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e Measurement: The cell contains a rotor that is subjected to a magnetic field, causing it to
rotate. The rotational speed of the rotor is measured. The dynamic viscosity is determined
from the difference in rotational speed when the rotor is moving through the sample versus
its speed in a vacuum, considering the eddy current braking effect.

o Temperature Control: The measurement cell is temperature-controlled, typically using a
Peltier system, allowing for measurements over a wide temperature range.

Methodology (Ubbelohde Capillary Viscometer):[10]

e Principle: This method relies on measuring the time it takes for a fixed volume of liquid to
flow through a capillary of a known diameter and length under gravity.

e Procedure: The viscometer is filled with the [HMIM]CI sample and placed in a constant
temperature bath.

o Measurement: The time taken for the liquid meniscus to pass between two marked points is
measured accurately.

o Calculation: The kinematic viscosity is calculated from the flow time and a calibration
constant for the viscometer. The dynamic viscosity is then obtained by multiplying the
kinematic viscosity by the density of the liquid at that temperature.
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Caption: Experimental workflow for density and viscosity measurement.

Conclusion
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The density and viscosity of 1-hexyl-3-methylimidazolium chloride are fundamental
properties that dictate its behavior and suitability for various applications. The data consistently
show that density decreases linearly with increasing temperature, while viscosity exhibits a
much stronger, non-linear inverse relationship with temperature. Standardized experimental
protocols using instruments like vibrating tube densimeters and rotational viscometers provide
reliable and reproducible data. This comprehensive understanding of [HMIM]CI's physical
properties is essential for researchers and engineers working to harness the potential of this
versatile ionic liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Hexyl-3-methylimidazolium chloride CAS#: 171058-17-6 [amp.chemicalbook.com]
e 2. pubs.acs.org [pubs.acs.org]
o 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

e 4. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as
Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]

e 5. pubs.acs.org [pubs.acs.org]
e 6. 1-Hexyl-3-methylimidazolium chloride, >98% | loLiTec [iolitec.de]

e 7. 1-Hexyl-3-methyl-imidazolium chloride (HMIM CI), 25 g, CAS No. 171058-17-6 | lonic
Liquids | Solvents | Organic & Bioorganic Chemicals | Chemicals | Carl ROTH - France
[carlroth.com]

» 8. researchgate.net [researchgate.net]
e 9. pubs.acs.org [pubs.acs.org]

e 10. mdpi.com [mdpi.com]

e 11. pubs.acs.org [pubs.acs.org]

e 12. pubs.acs.org [pubs.acs.org]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b070133?utm_src=pdf-body
https://www.benchchem.com/product/b070133?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8446723_EN.htm
https://pubs.acs.org/doi/pdf/10.1021/je1007235
https://cssp.chemspider.com/786
https://pmc.ncbi.nlm.nih.gov/articles/PMC3836428/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3836428/
https://pubs.acs.org/doi/10.1021/acs.jced.3c00707
https://iolitec.de/en/node/118
https://www.carlroth.com/fr/en/ionic-liquids/1-hexyl-3-methyl-imidazolium-chloride-%28hmim-cl%29/p/2064.1
https://www.carlroth.com/fr/en/ionic-liquids/1-hexyl-3-methyl-imidazolium-chloride-%28hmim-cl%29/p/2064.1
https://www.carlroth.com/fr/en/ionic-liquids/1-hexyl-3-methyl-imidazolium-chloride-%28hmim-cl%29/p/2064.1
https://www.researchgate.net/publication/316062809_Densities_and_thermal_conductivities_of_ionic_liquids_1-hexyl-3-methylimidazolium_chloride_1-octyl-3-methylimidazolium_chloride_and_1-octyl-3-methylimidazolium_bromide_at_pressures_up_to_20_MPa
https://pubs.acs.org/doi/10.1021/je4007844
https://www.mdpi.com/2076-3417/10/23/8342
https://pubs.acs.org/doi/10.1021/acs.jced.0c01057
https://pubs.acs.org/doi/abs/10.1021/je901092b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e To cite this document: BenchChem. [1-Hexyl-3-methylimidazolium chloride density and
viscosity data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070133#1-hexyl-3-methylimidazolium-chloride-
density-and-viscosity-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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